Cas no 1506319-63-6 (Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate)

• Product Name: Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate
• CAS No: 1506319-63-6
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.784461498261
• CID: 4602867
• Update Time: 2025-05-25

Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate
• ethyl 2-[2-[(2-chlorophenyl)methyl]-1,3-thiazol-4-yl]acetate

• Inchi： 1S/C14H14ClNO2S/c1-2-18-14(17)8-11-9-19-13(16-11)7-10-5-3-4-6-12(10)15/h3-6,9H,2,7-8H2,1H3
• InChI Key： URKSTEXEIGCVFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=NC(=CS1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4

Additional information on Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate

Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate: A Comprehensive Overview

Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate, identified by the CAS number 1506319-63-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The structure of this compound comprises a thiazole ring substituted with a chlorobenzyl group and an ethoxyacetyl group, making it a versatile molecule with potential for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been highlighted in several recent studies, underscoring its applicability in both academic and industrial settings.

The thiazole core of this compound is a key structural element, as it contributes to the molecule's stability and reactivity. Thiazoles are known for their ability to act as scaffolds in the development of bioactive compounds, particularly in the context of anti-inflammatory, antifungal, and anticancer agents. Recent research has focused on modifying the substituents on the thiazole ring to enhance its pharmacokinetic properties and therapeutic potential.

Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate has also been explored for its role as an intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the construction of heterocyclic compounds with extended conjugation systems, which are often associated with enhanced electronic properties and biological activity. These findings have been documented in several high-profile journals, reflecting the growing interest in this compound within the scientific community.

In terms of applications, Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate has shown promise in medicinal chemistry due to its ability to modulate key biological targets. For example, studies have demonstrated its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases. This activity has been attributed to the compound's unique combination of hydrophobic and electronic substituents, which facilitate interactions with target proteins.

Moreover, computational studies have provided valuable insights into the molecular dynamics and binding affinities of Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate. These studies have employed advanced docking algorithms to predict the compound's interactions with various receptors, paving the way for rational drug design strategies. Such approaches are increasingly being adopted to optimize lead compounds for therapeutic applications.

The CAS number 1506319-63-6 serves as a unique identifier for this compound within chemical databases, ensuring its accurate identification and retrieval across various research platforms. This is particularly important given the growing complexity of chemical structures being investigated in modern research.

In conclusion, Ethyl 2-(2-(2-chlorobenzyl)thiazol-4-yl)acetate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its structural versatility, combined with recent advances in synthetic methods and computational modeling, positions it as a promising candidate for further investigation in both academic and industrial settings.